Cas no 2229211-62-3 (tert-butyl N-1-amino-3-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate
• CAS No: 2229211-62-3
• MF: C₁₅H₂₄N₂O₄
• MW: 296.362064361572
• CID: 6258962
• PubChem ID: 165620303
• Update Time: 2025-11-07

tert-butyl N-1-amino-3-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate
• 2229211-62-3
• tert-butyl N-[1-amino-3-(2-hydroxy-4-methoxyphenyl)propan-2-yl]carbamate
• EN300-1874192

• Inchi： 1S/C15H24N2O4/c1-15(2,3)21-14(19)17-11(9-16)7-10-5-6-12(20-4)8-13(10)18/h5-6,8,11,18H,7,9,16H2,1-4H3,(H,17,19)
• InChI Key： WIFHANODPOSTHA-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C=CC(=CC=1O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.17360725g/mol
• Monoisotopic Mass: 296.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-1-amino-3-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate

tert-butyl N-1-amino-3-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate: A Comprehensive Overview

tert-butyl N-1-amino-3-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate, commonly referred to astert-butyl carbamate derivative, is a compound with the CAS number 2229211-62-3. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further linked to an amino-substituted propanol derivative. The presence of hydroxyl and methoxy groups on the aromatic ring introduces additional functional diversity, making this compound a versatile building block for further chemical modifications.

The synthesis oftert-butyl N-1-amino-3-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate typically involves multi-step reactions, often starting from readily available starting materials such as tert-butyl chloroformate or related compounds. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of enzymes or microwave-assisted reactions has been reported to enhance the yield and purity of the product while reducing reaction times.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. The amino group in the structure can serve as a reactive site for further functionalization, enabling the creation of complex molecular architectures. Researchers have explored its utility in peptide synthesis, where the tert-butyl carbamate group acts as a protecting agent for amino acids. This application is particularly valuable in solid-phase synthesis, where controlled deprotection is crucial for achieving high-quality peptides.

In addition to its role in peptide synthesis,tert-butyl N-1-amino-substituted derivatives have shown potential in drug delivery systems. The hydroxyl and methoxy groups on the aromatic ring can facilitate interactions with biological membranes, enhancing the bioavailability of drugs when incorporated into formulations. Recent studies have demonstrated that this compound can be used as a stabilizing agent in nanoparticle-based drug delivery systems, improving their stability and targeting efficiency.

The pharmacological properties oftert-butyl N-1-amino-containing compounds have also been investigated extensively. Preclinical studies suggest that these molecules may exhibit anti-inflammatory and antioxidant activities due to their ability to scavenge free radicals and modulate inflammatory pathways. Furthermore, their interaction with key enzymes involved in metabolic processes has been studied, highlighting their potential as leads for developing novel therapeutic agents.

From an environmental perspective,tert-butyl N-substituted carbamates have been evaluated for their biodegradability and ecological impact. Recent research indicates that under specific conditions, these compounds can undergo microbial degradation, reducing their persistence in the environment. This finding is particularly relevant for applications in agriculture, where minimizing ecological footprint is a critical consideration.

In conclusion,tert-butyl N-amino derivatives liketert-butyl N-1-amino-(...) represent a class of compounds with diverse functional groups and promising applications across multiple disciplines. Ongoing research continues to uncover new insights into their chemical properties, biological activities, and environmental behavior, underscoring their importance as valuable tools in modern chemistry and pharmacology.